Cas no 1987278-11-4 (2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester)

• Product Name: 2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester
• CAS No: 1987278-11-4
• MF: C₁₃H₁₇NO₂
• MW: 219.28
• MDL: MFCD28389439
• CID: 5088307
• Update Time: 2025-05-22

2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester

• MDL： MFCD28389439
• Inchi： 1S/C13H17NO2/c1-13(2,3)16-12(15)10-6-4-5-9-7-14-8-11(9)10/h4-6,14H,7-8H2,1-3H3
• InChI Key： XFSLQFZZKKHFJF-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)=CC=CC2CNCC1=2

Additional information on 2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester

2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1987278-11-4, known as 2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development, polymer synthesis, and advanced materials. The tert-butyl ester group attached to the isoindole core introduces steric hindrance, which can influence the molecule's reactivity and solubility. Recent studies have highlighted its role in enhancing the stability of certain polymer systems, making it a valuable component in the development of high-performance materials.

Isoindole derivatives have been extensively studied for their versatility in organic synthesis. The 2,3-dihydro substitution pattern in this compound provides a rigid framework that can be further functionalized to create complex molecular architectures. Researchers have explored the use of this compound as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. The integration of the tert-butyl ester group has been shown to improve the thermal stability of these materials, making them suitable for high-temperature applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, leading to higher yields and better purity. These methods have been optimized to minimize environmental impact, aligning with current trends toward sustainable chemical synthesis. The ability to produce this compound on an industrial scale has further expanded its potential applications across multiple industries.

In the pharmaceutical sector, this compound has been investigated as a precursor for bioactive molecules. Its structure allows for easy modification to introduce bioisosteric groups, enhancing drug-like properties such as solubility and bioavailability. Studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes and receptors, paving the way for its use in drug discovery programs targeting various therapeutic areas.

The integration of 2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester into polymer systems has also been explored for its ability to enhance mechanical properties. Researchers have found that incorporating this compound into polymeric matrices can significantly improve tensile strength and flexibility. This makes it an attractive candidate for applications in flexible electronics and advanced composites.

Furthermore, the tert-butyl ester group in this compound has been utilized in click chemistry reactions to create cross-linked networks with enhanced mechanical and thermal stability. These networks have shown potential in applications such as drug delivery systems and sensors, where controlled release mechanisms are critical.

Looking ahead, the continued exploration of 2,3-Dihydro-1H-isoindole-4-carboxylic acid tert-butyl ester is expected to yield further insights into its versatile applications. Its unique combination of structural rigidity and functionalizable groups positions it as a key molecule in advancing both academic research and industrial innovation.